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Compound of Interest

Compound Name: 1,4-Dimethoxybenzene-d4

Cat. No.: B15558992 Get Quote

This guide provides crucial safety protocols and logistical plans for the handling and disposal of

1,4-Dimethoxybenzene-d4, tailored for researchers, scientists, and drug development

professionals. The following procedures are designed to ensure a safe laboratory environment

and compliance with standard safety regulations.

Hazard Identification: 1,4-Dimethoxybenzene-d4 is a combustible solid that can cause

irritation to the skin, eyes, and respiratory tract.[1][2][3] Ingestion may lead to gastrointestinal

irritation.[1]

Personal Protective Equipment (PPE)
Appropriate PPE is mandatory to minimize exposure and ensure personal safety.
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PPE Category Item Specifications

Eye/Face Protection
Safety Glasses with side

shields or Goggles

Must comply with OSHA's 29

CFR 1910.133 or European

Standard EN166.[1][4]

Skin Protection Chemical-resistant gloves
Appropriate gloves to prevent

skin exposure.[1][5]

Protective clothing To prevent skin exposure.[1][5]

Respiratory Protection
NIOSH/MSHA approved

respirator

Recommended if exposure

limits are exceeded, irritation is

experienced, or when handling

large quantities.[1][5][6]
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Operational Plans: Handling and Storage
Proper handling and storage are critical for maintaining a safe laboratory environment.[3]

Safe Handling Procedures:

Ensure work is conducted in a well-ventilated area, preferably a chemical fume hood.[2][3]
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Verify that an eyewash station and safety shower are readily accessible.[1][3]

Avoid contact with skin and eyes.[1][3]

Prevent the generation of dust.[1][2][3]

Use non-sparking tools.[3]

Wash hands thoroughly after handling.[1][2][3]

Storage Requirements:

Store in a cool, dry, well-ventilated area.[1][3]

Keep containers tightly closed.[1][2][3]

Store away from incompatible materials, such as strong oxidizing agents.[1][3]

It is recommended to store this material in a refrigerator.[6]

First Aid Measures
Immediate and appropriate first aid is crucial in the event of exposure.
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Exposure Route First Aid Procedure

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids.[1] Remove contact

lenses if present and easy to do.[2] Seek

medical attention.[1][2]

Skin Contact

Remove contaminated clothing.[1][2] Flush skin

with plenty of water for at least 15 minutes.[1]

Wash the affected area with soap and water.[3]

Seek medical attention if irritation occurs.[2]

Inhalation

Move the person to fresh air.[1][2] If breathing is

difficult, give oxygen.[1] Seek medical attention.

[1]

Ingestion

Do NOT induce vomiting.[1] If the person is

conscious and alert, rinse their mouth and have

them drink 2-4 cupfuls of milk or water.[1] Never

give anything by mouth to an unconscious

person.[1] Seek medical attention.[1]

Disposal Plan
Proper disposal of 1,4-Dimethoxybenzene-d4 and its containers is essential to prevent

environmental contamination and ensure regulatory compliance.

Spill Response:

Remove Ignition Sources: Immediately eliminate all sources of ignition from the spill area.[6]

Ventilate Area: Ensure adequate ventilation.

Contain Spill: Dampen the solid spill material with ethanol to prevent it from becoming

airborne.[6]

Collect Spill: Use absorbent paper dampened with ethanol to pick up any remaining material.

[6] Transfer the dampened material and absorbent paper into a suitable, sealed container for
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disposal.[2][6]

Decontaminate: Wash the spill site with ethanol followed by a soap and water solution.[6]

Waste Disposal:

Disposal should be in accordance with all applicable regional, national, and local laws and

regulations.[5]

Dispose of contents and container to an approved waste disposal plant.[4]

Do not reuse the container.[5]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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